Cas no 1804145-57-0 (2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid
• CAS No: 1804145-57-0
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 4825615
• Update Time: 2025-11-03

2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H7ClN2O3/c10-4-1-2-5-7(12-3-11-5)6(4)8(13)9(14)15/h1-3,8,13H,(H,11,12)(H,14,15)
• InChI Key： FIMYNLVUFCZJCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1C(C(=O)O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 86.2

Additional information on 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid

Introduction to 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid (CAS No. 1804145-57-0)

2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid, identified by its CAS number 1804145-57-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzo[d]imidazole core substituted with a chloro group at the 5-position and an acetic acid moiety at the 2-position, has garnered attention due to its structural complexity and potential biological activity. The presence of the hydroxyacetic acid group introduces a polar functionality, which may influence its solubility, metabolic stability, and interaction with biological targets.

The benzo[d]imidazole scaffold is a well-documented pharmacophore in drug discovery, particularly for its role in modulating various biological pathways. Compounds containing this motif have been explored for their potential in treating a range of diseases, including cancer, inflammation, and infectious diseases. The introduction of a chloro substituent at the 5-position of the imidazole ring often enhances binding affinity to certain enzymes and receptors, making it a valuable modification strategy in medicinal chemistry.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such molecules with high precision. Studies indicate that the hydroxyacetic acid group in 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid may serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the target protein. This dual functionality makes the compound a promising candidate for further development as an inhibitor or modulator of specific enzymatic or receptor-mediated processes.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases or transcription factors, which are implicated in cancer progression. The chloro group at the 5-position of the benzo[d]imidazole ring is particularly noteworthy, as it has been shown to enhance binding to ATP-binding sites in kinases, thereby increasing inhibitory potency. Additionally, the hydroxyacetic acid moiety may contribute to metabolic stability by preventing rapid degradation in vivo.

The synthesis of 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid presents unique challenges due to the complexity of the benzo[d]imidazole core. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have provided new avenues for more efficient synthesis, reducing waste and improving scalability. These developments are crucial for transitioning promising candidates like this one into viable therapeutic agents.

One of the most exciting aspects of this compound is its potential for structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can gain insights into which parts are critical for biological activity and which can be altered to improve efficacy or reduce side effects. The combination of experimental data with computational modeling allows for rapid screening of analogs, accelerating the drug discovery process.

The role of benzo[d]imidazole derivatives in treating inflammatory diseases has also been explored recently. Studies suggest that these compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The presence of a chloro group may enhance binding affinity to these enzymes, leading to more potent anti-inflammatory effects. Furthermore, the hydroxyacetic acid group could contribute to reduced systemic toxicity by improving selectivity for target enzymes over off-target proteins.

In conclusion, 2-(5-Chloro-1H-benzo[d]imidazol-4-yl)-2-hydroxyacetic acid (CAS No. 1804145-57-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a benzo[d]imidazole core with a chloro substituent at the 5-position and an acetic acid moiety at the 2-position—make it an attractive candidate for further investigation. Ongoing studies aim to elucidate its biological activities and optimize its pharmacokinetic properties, paving the way for novel therapeutic applications in areas such as cancer treatment and inflammation management.